BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to Cy-cBRIDP: A
Phosphine Ligand for Catalysis

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Cy-cBRIDP

Cat. No.: B1424324

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cy-cBRIDP, or Dicyclohexyl(2,2-diphenyl-1-methylcyclopropyl)phosphine, is a monodentate
phosphine ligand. Contrary to any implication of direct biological activity, Cy-cBRIDP is not
known to be a bioactive molecule or a direct modulator of signaling pathways such as the
CGAS-STING pathway. Instead, its utility lies in the field of synthetic organic chemistry, where it
serves as a crucial component in palladium-catalyzed cross-coupling reactions. These
reactions are fundamental in the synthesis of complex organic molecules, including active
pharmaceutical ingredients. This guide provides a comprehensive overview of the known
physical and chemical properties of Cy-cBRIDP, alongside detailed experimental contexts for
its application in catalysis.

Physical and Chemical Properties

Cy-cBRIDP is a white to pale yellow, air-sensitive solid that requires storage at low
temperatures (2-8°C) to maintain its integrity.[1] Its structure, featuring bulky cyclohexyl groups
and a unique cyclopropyl backbone, imparts specific steric and electronic properties that are
beneficial for its catalytic activity.

Table 1: Physical and Chemical Data for Cy-cBRIDP
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Property Value Reference(s)
Molecular Formula Ca2sHs37P [2]
Molecular Weight 404.57 g/mol [1]
Melting Point 115-122 °C [1]
Appearance White to pale yellow solid [1]
Sensitivity Air-sensitive [1]
Storage 2-8°C [1]
Solubility

While specific quantitative solubility data for Cy-cBRIDP in a range of solvents is not readily
available in the literature, phosphine ligands of similar structure (trialkyl/triarylphosphines) are
generally soluble in common organic solvents such as toluene, tetrahydrofuran (THF), and
dichloromethane (DCM).[3][4] Their solubility in non-polar and aprotic polar solvents makes
them suitable for a wide array of reaction conditions.

Spectral Data

Detailed, publicly available *H, 13C, 1P NMR, and IR spectra for Cy-cBRIDP are scarce.
However, based on the characterization of similar phosphine ligands, the following spectral
properties can be anticipated:

e 3P NMR: The 3P NMR spectrum is the most definitive characterization method for
phosphine ligands. For trialkylphosphines, the chemical shifts typically appear in the range of
+10 to +60 ppm. Given the specific structure of Cy-cBRIDP, a distinct singlet in this region
would be expected.[5]

e 1H and 3C NMR: The proton and carbon NMR spectra would be complex, showing
characteristic signals for the cyclohexyl, phenyl, and methyl groups on the cyclopropyl ring.

e FTIR: The infrared spectrum would display characteristic C-H stretching vibrations for the
aliphatic and aromatic moieties, as well as other fingerprint vibrations corresponding to the
carbon skeleton.
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Applications in Catalysis

Cy-cBRIDP is an effective ligand in several palladium-catalyzed cross-coupling reactions,
which are powerful methods for forming carbon-carbon and carbon-heteroatom bonds.[1][6]
The bulky and electron-donating nature of Cy-cBRIDP can enhance the stability and activity of
the palladium catalyst.

Palladium-Catalyzed Cross-Coupling Reactions

Cy-cBRIDP is utilized in key transformations such as:

e Suzuki-Miyaura Coupling: Formation of C-C bonds between organoboranes and organic
halides.[6]

» Buchwald-Hartwig Amination: Formation of C-N bonds between amines and organic halides.

[1]

e Sonogashira Coupling: Formation of C-C bonds between terminal alkynes and organic
halides.[6]

The general workflow for these reactions involves the careful assembly of reactants under an
inert atmosphere due to the air-sensitivity of the ligand and catalyst.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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